Cas no 1692-15-5 ((pyridin-4-yl)boronic acid)

• Product Name: (pyridin-4-yl)boronic acid
• CAS No: 1692-15-5
• MF: C₅H₆BNO₂
• MW: 122.917641162872
• MDL: MFCD01074545
• CID: 41817
• PubChem ID: 24882629
• Update Time: 2025-05-19

(pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-ylboronic acid
• 4-PYRIDINEBORONIC ACID
• 4-PYRIDINYLBORONIC ACID
• 4-PYRIDYLBORONIC ACID
• AKOS BRN-0273
• BUTTPARK 43\57-08
• CHEMBRDG-BB 3200984
• PYRIDIN-4-YL-4-BORONIC ACID
• PYRIDINE-4-BORONIC ACID
• PYRIDINE-4-BORONIC ACID HYDRATE
• PYRIDYL-4-BORONIC ACID
• RARECHEM AH PB 0240
• TIMTEC-BB SBB004280
• 4-Pyridylboronic Acid (contains varying amounts of Anhydride)
• (Pyridin-4-yl)boronic acid (may contain varying amounts of anhydride)
• B-4-Pyridinylboronic Acid
• 4-Pyridineboronic Ac
• Pyridine-4-boronic Acid (contains varying amounts of Anhydride)
• 4-Boronopyridine
• 4-Pyridineboronic
• Pyridine-4-boronica
• 4-PYRIDINEBORNIC ACID
• (pyridin-4-yl)boronic acid
• Pyridine-4-ylboronic acid
• 4-pyridinyl boronic acid
• Boronic acid, 4-pyridinyl-
• 4-pyridineboronicacid
• PubChem5145
• Pyridine-4-boronicacid
• Pyridine4-boronic acid
• pyridin4-ylboronic acid
• 4-pyridyl-boronic acid
• pyridin-4-boronic acid
• 4-pyridyl boronic acid
• Q-102934
• pyrdin-4-ylboronic acid
• 1692-15-5
• AC-14907
• EN300-29529
• pyridin-4-yl boronic acid
• DTXSID90370269
• pyridine-4-yl-boronic acid
• FT-0633776
• BP-10299
• Boronic acid, B-4-pyridinyl-
• 4-pyridine-boronic acid-
• MFCD08061353
• Pyridin-4-ylboronicacid
• pyridin-4-yl-boronic acid
• pyridine-4-yl boronic acid
• PB29133
• F0001-0618
• AKOS000264849
• pyridine 4-boronic acid
• 4-pyridine-boronic acid
• SCHEMBL5182
• STR04030
• MFCD01074545
• 4-Pyridinylboronic acid, 90%
• SB10004
• AM20070090
• Z285038904
• FT-0652716
• (pyrid-4-yl)boronic acid
• NCGC00249452-01
• NCGC00249452-03
• Q-102226
• NCGC00249452-02
• BCP01192
• P1594
• 4-pyridine boronic acid
• CS-D1206
• SY004444
• A15292
• QLULGIRFKAWHOJ-UHFFFAOYSA-N
• Pyridine-4-boronic acid,98%
• DB-009923
• STK503724
• DB-298932
• DB-352662

• MDL： MFCD01074545
• Inchi： 1S/C5H6BNO2/c8-6(9)5-1-3-7-4-2-5/h1-4,8-9H
• InChI Key： QLULGIRFKAWHOJ-UHFFFAOYSA-N
• SMILES： OB(C1C=CN=CC=1)O
• BRN： 471944

Computed Properties

• Exact Mass: 123.04900
• Monoisotopic Mass: 123.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.4

Experimental Properties

• Color/Form: Milky white powder.
• Density: 1.23
• Melting Point: >300 °C (lit.)
• Boiling Point: 330.7°C at 760 mmHg
• Flash Point: 153.8℃
• PSA: 53.35000
• LogP: -1.23860
• Solubility: Soluble in water.

(pyridin-4-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S24/25-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：−20°C
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (pyridin-4-yl)boronic acid

Comprehensive Overview of (Pyridin-4-yl)boronic Acid (CAS No. 1692-15-5): Properties, Applications, and Industry Trends

(Pyridin-4-yl)boronic acid (CAS No. 1692-15-5) is a versatile boronic acid derivative widely utilized in pharmaceutical synthesis, material science, and cross-coupling reactions. Its molecular structure, featuring a pyridine ring and a boronic acid functional group, enables unique reactivity in Suzuki-Miyaura coupling, a cornerstone of modern organic chemistry. This compound has garnered significant attention due to its role in designing biologically active molecules and advanced materials.

Recent advancements in drug discovery have highlighted the importance of heterocyclic boronic acids like (pyridin-4-yl)boronic acid. Researchers are actively exploring its potential in developing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies. The compound’s ability to form stable covalent bonds with biomolecules makes it invaluable in proteolysis-targeting chimeras (PROTACs), a hot topic in biopharmaceutical innovation.

In material science, CAS 1692-15-5 serves as a building block for organic electronic devices, including OLEDs and sensors. Its electron-deficient pyridine moiety enhances charge transport properties, making it ideal for optoelectronic applications. Industry reports indicate rising interest in sustainable synthesis methods for such compounds, driven by the push toward green chemistry and reduced environmental impact.

From an analytical perspective, (pyridin-4-yl)boronic acid exhibits distinct NMR spectra and HPLC retention behavior, critical for quality control in large-scale production. Laboratories frequently search for optimized purification protocols and storage conditions to maintain its stability, as the compound is sensitive to hydrolysis and oxidation. Proper handling under anhydrous conditions is recommended to preserve its reactivity.

The global market for boronic acid derivatives is projected to grow at a CAGR of 6.2% (2023–2030), with pharmaceutical intermediates being the dominant application segment. Key manufacturers are investing in high-throughput screening technologies to accelerate the development of novel pyridine-based boronic acids. Frequently asked questions (FAQs) include inquiries about scalable synthesis routes, regulatory compliance, and patent landscapes for derivatives of CAS 1692-15-5.

Emerging trends also point to the integration of machine learning in predicting the reactivity of (pyridin-4-yl)boronic acid in complex systems. Computational tools like DFT calculations are being employed to optimize its use in catalysis and molecular recognition. Such interdisciplinary approaches underscore the compound’s relevance in both academic and industrial settings.

In summary, (pyridin-4-yl)boronic acid (CAS No. 1692-15-5) remains a critical reagent in cutting-edge research and commercial applications. Its adaptability across diverse fields—from medicinal chemistry to functional materials—ensures its continued prominence in scientific literature and R&D pipelines worldwide.